Cas no 2229195-99-5 (3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine)

• Product Name: 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine
• CAS No: 2229195-99-5
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 5838285
• PubChem ID: 142705652
• Update Time: 2025-06-03

3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine
• 2229195-99-5
• EN300-1940084
• 3-[3-fluoro-4-(trifluoromethyl)phenoxy]azetidine

• Inchi： 1S/C10H9F4NO/c11-9-3-6(16-7-4-15-5-7)1-2-8(9)10(12,13)14/h1-3,7,15H,4-5H2
• InChI Key： WOJNOAKIAVUVNA-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)OC1CNC1

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine

3-3-Fluoro-4-(Trifluoromethyl)Phenoxyazetidine: A Comprehensive Overview

The compound 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine, identified by the CAS number 2229195-99-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenoxyazetidines, which are known for their unique structural properties and functional versatility. The molecule features a phenoxy group substituted with fluorine and trifluoromethyl groups, which contribute to its distinct electronic and steric characteristics. These features make it an attractive candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds in modern drug development due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine atoms in the structure of 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine suggests that it may exhibit similar advantages. Researchers have explored the potential of this compound as a building block for constructing bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. Its trifluoromethyl group, a common feature in many FDA-approved drugs, further underscores its relevance in contemporary medicinal chemistry.

The synthesis of 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine involves a multi-step process that typically begins with the preparation of the phenoxy group followed by its coupling with an azetidine ring. Advanced techniques such as Suzuki-Miyaura cross-coupling and nucleophilic substitution reactions have been employed to achieve high yields and purity. The introduction of fluorine atoms into the molecule is often carried out via electrophilic substitution or directed metallation strategies, depending on the specific substituent placement desired.

In terms of physical properties, 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under physiological conditions has also been tested, revealing minimal degradation over extended periods, which is a critical factor for its potential use in pharmaceutical formulations.

The application of 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine extends beyond traditional chemical synthesis into emerging fields such as nanotechnology and green chemistry. For instance, researchers have investigated its role as a precursor for constructing functionalized nanoparticles aimed at targeted drug delivery systems. Additionally, its ability to participate in click chemistry reactions has opened new avenues for rapid assembly of complex molecular architectures.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine, providing insights into its electronic structure and reactivity patterns. Quantum mechanical calculations have revealed that the compound's fluorinated substituents significantly influence its π-electron density distribution, which is crucial for understanding its interaction with biological targets. These findings have been instrumental in guiding experimental studies aimed at optimizing its pharmacological profile.

In conclusion, 3-3-fluoro-4-(trifluoromethyl)phenoxyazetidine stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent research breakthroughs, position it as a key player in advancing both academic and industrial chemical research. As ongoing investigations continue to uncover new facets of its properties and utility, this compound is poised to make significant contributions to the development of innovative chemical solutions.